Cas no 1250240-86-8 ((5-ethyl-4H-1,2,4-triazol-3-yl)methanol)

(5-ethyl-4H-1,2,4-triazol-3-yl)methanol structure

1250240-86-8 structure

Product Name:(5-ethyl-4H-1,2,4-triazol-3-yl)methanol

CAS No:1250240-86-8

MF:C₅H₉N₃O

MW:127.144460439682

CID:4581539

Update Time:2023-04-04

(5-ethyl-4H-1,2,4-triazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-ethyl-4H-1,2,4-triazol-3-yl)methanol
- Inchi： 1S/C5H9N3O/c1-2-4-6-5(3-9)8-7-4/h9H,2-3H2,1H3,(H,6,7,8)
- InChI Key： MHPSRAZVFRZKCR-UHFFFAOYSA-N
- SMILES： N1C(CO)=NC(CC)=N1

(5-ethyl-4H-1,2,4-triazol-3-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E901808-10mg	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8		10mg	$ 50.00	2022-06-05
TRC	E901808-50mg	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8		50mg	$ 185.00	2022-06-05
TRC	E901808-100mg	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8		100mg	$ 275.00	2022-06-05
Enamine	EN300-127931-0.05g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8	95%	0.05g	$101.0	2023-05-25
Enamine	EN300-127931-0.1g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8	95%	0.1g	$152.0	2023-05-25
Enamine	EN300-127931-0.25g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8	95%	0.25g	$216.0	2023-05-25
Enamine	EN300-127931-0.5g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8	95%	0.5g	$407.0	2023-05-25
Enamine	EN300-127931-1.0g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8	95%	1g	$528.0	2023-05-25
Enamine	EN300-127931-2.5g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8	95%	2.5g	$1034.0	2023-05-25
Enamine	EN300-127931-5.0g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanol	1250240-86-8	95%	5g	$1530.0	2023-05-25

(5-ethyl-4H-1,2,4-triazol-3-yl)methanol Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

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